![molecular formula C9H20ClNO2 B096347 Alpha-Triethylaminomethyl acetate chloride CAS No. 19223-70-2](/img/structure/B96347.png)
Alpha-Triethylaminomethyl acetate chloride
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Overview
Description
Alpha-Triethylaminomethyl acetate chloride (TEAMAC) is an organic compound and a derivative of acetic acid. It is primarily used as a reagent for the synthesis of organic compounds and as a component in organic solvents and as a catalyst for chemical reactions. TEAMAC is also known to have a wide range of applications in the fields of biochemistry, pharmacology, and biotechnology.
Scientific Research Applications
Clinical Use of PET with (11)C-Acetate
(Grassi et al., 2012) discussed the clinical applications of (11)C-acetate PET, highlighting its use in cardiology and oncology. Initially employed to study myocardial oxygen metabolism, its applications extended to evaluating myocardial perfusion and various malignancies due to its rapid metabolism into acetyl-CoA, which is crucial for energy production and cell membrane lipid synthesis.
Corrosion of Deicers to Metals
(Shi et al., 2009) reviewed the impact of chloride-based and acetate/formate-based deicers on metal corrosion within transportation infrastructure. This research emphasizes the importance of understanding chemical interactions with materials to prevent infrastructure degradation.
Vinyl Chloride Monomer Production Catalysed by Gold
(Davies et al., 2016) reviewed gold's use in catalyzing the acetylene hydrochlorination reaction, a key step in producing poly vinyl chloride (PVC), highlighting a shift towards using less toxic catalysts in industrial processes.
Challenges in Electrochemical Water Treatment
(Radjenovic & Sedlak, 2015) focused on electrochemical processes for removing contaminants from water, discussing the effects of various electrolyte solutions and the need for further research to minimize toxic byproduct formation.
Cognitive Improvement via Alpha7 Nicotinic Acetylcholine Receptors
(Thomsen et al., 2010) explored the therapeutic potential of activating alpha7 nicotinic acetylcholine receptors in treating cognitive disturbances, underscoring the intricate link between chemistry and neurobiology in developing new treatments.
Future Directions
The future directions in the research of α-tertiary amines like Alpha-Triethylaminomethyl acetate chloride could involve the development of more efficient and environmentally friendly synthesis methods . There is also interest in exploring their potential applications in drug discovery and organic synthesis .
Mechanism of Action
Target of Action
Alpha-Triethylaminomethyl acetate chloride is a complex compound that may interact with various targets in the body. It’s worth noting that compounds similar to this one, such as acetyl chloride, have been known to interact with cholinergic receptors . These receptors play a significant role in a variety of physiological functions, including sympathetic and parasympathetic responses of the autonomous nervous system .
Mode of Action
For instance, acetyl chloride, a related compound, is known to inhibit the release of acetylcholine (ACh) from the presynaptic end of the neuron .
Biochemical Pathways
Compounds with similar structures, such as acetyl chloride, have been shown to affect the cholinergic system . This system plays a crucial role in a wide range of physiological functions, including the sympathetic and parasympathetic responses of the autonomous nervous system .
Result of Action
Related compounds such as acetyl chloride have been shown to inhibit the release of acetylcholine, leading to various physiological effects .
Action Environment
The action, efficacy, and stability of this compound may be influenced by various environmental factors. For instance, acetyl chloride, a related compound, has been shown to be highly reactive and unstable in water . Therefore, the action of this compound may also be influenced by the presence of water and other environmental factors.
properties
IUPAC Name |
triethyl-(2-methoxy-2-oxoethyl)azanium;chloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20NO2.ClH/c1-5-10(6-2,7-3)8-9(11)12-4;/h5-8H2,1-4H3;1H/q+1;/p-1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZERAKUPXKLARH-UHFFFAOYSA-M |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+](CC)(CC)CC(=O)OC.[Cl-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60646701 |
Source
|
Record name | N,N,N-Triethyl-2-methoxy-2-oxoethan-1-aminium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60646701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.71 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19223-70-2 |
Source
|
Record name | N,N,N-Triethyl-2-methoxy-2-oxoethan-1-aminium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60646701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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